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Compound of Interest

Compound Name: Traxoprodil

Cat. No.: B148271 Get Quote

Traxoprodil (developmental code name CP-101,606) is an investigational drug that acts as a

selective NMDA receptor antagonist for the NR2B subunit.[1] As with any laboratory chemical,

particularly those with significant biological activity and environmental hazards, adherence to

proper disposal protocols is paramount to ensure personnel safety and environmental

protection. This guide provides essential, step-by-step information for the safe handling and

disposal of Traxoprodil in a research setting.

Hazard Profile and Safety Summary
Traxoprodil is classified as a hazardous substance. According to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS), it presents the following hazards:

Acute Oral Toxicity (Category 3): Toxic if swallowed.[2][3]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[2][3]

Acute Aquatic Hazard (Category 1): Very toxic to aquatic life.[2][3]

Due to these classifications, Traxoprodil must be handled with appropriate personal protective

equipment (PPE), including safety glasses, gloves, and a lab coat. All handling should occur in

a well-ventilated area.

Quantitative Data Summary
The following table summarizes key quantitative data for Traxoprodil.
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Property Value Source

Molecular Formula C₂₀H₂₅NO₃ [2][4]

Molecular Weight 327.42 g/mol [2][3][4]

CAS Number 134234-12-1 [2][3]

IC₅₀ (NMDA Receptor) 10 nM [5][6]

Step-by-Step Disposal Protocol
The disposal of Traxoprodil must comply with local, state, and federal regulations for

hazardous waste. As an investigational drug, it should be treated as a chemical waste and

disposed of through a licensed environmental management vendor.

1. Waste Segregation and Collection:

Solid Waste:
Collect all solid Traxoprodil waste, including unused or expired pure compounds,
contaminated lab materials (e.g., weigh boats, contaminated gloves, bench paper), in a
dedicated, clearly labeled hazardous waste container.
The container must be compatible with the chemical, sealable, and in good condition.
Label the container "Hazardous Waste: Traxoprodil" and include the specific hazard
pictograms (e.g., skull and crossbones for acute toxicity, exclamation mark for irritation, and
dead tree/fish for environmental hazard).
Liquid Waste:
Collect solutions containing Traxoprodil in a dedicated, leak-proof, and shatter-resistant
hazardous waste container.
Do not mix with other incompatible chemical waste streams.
Label the container with "Hazardous Waste: Traxoprodil Solution" and list all solvent
components and their approximate concentrations.
Empty Containers:
Empty containers that held Traxoprodil should be triple-rinsed with a suitable solvent. The
rinsate must be collected and disposed of as hazardous liquid waste.
After rinsing, deface or remove all labels from the container to prevent misuse before
disposing of it in the regular trash or recycling, as per institutional guidelines.[7]

2. Storage Pending Disposal:
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Store the sealed hazardous waste containers in a designated, secure satellite accumulation
area.
This area should be away from general laboratory traffic and incompatible materials.
Ensure the storage area is cool, dry, and well-ventilated.

3. Final Disposal Procedure:

Do Not Dispose Down the Drain: Due to its high aquatic toxicity, Traxoprodil must not be
disposed of down the sink.[3]
Do Not Dispose in Regular Trash: Unused or non-decontaminated Traxoprodil waste is
considered hazardous and must not be placed in the regular trash.
Contact Environmental Health and Safety (EHS): Arrange for the pickup and disposal of the
hazardous waste through your institution's EHS department or a contracted hazardous waste
disposal company.[8]
Incineration: The recommended final disposal method for investigational drugs like
Traxoprodil is high-temperature incineration by a licensed facility to ensure complete
destruction.[8]

4. Documentation:

Maintain a detailed log of all Traxoprodil waste generated, including quantities and dates of
accumulation.
Retain all documentation, such as certificates of destruction provided by the disposal vendor,
for a minimum of three years or as required by your institution and regulatory bodies.[8]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Traxoprodil
waste.
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Caption: Workflow for the safe disposal of Traxoprodil waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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